Cas no 6972-98-1 (Glucopyranoside,methyl 4,6-O-ethylidene-, di-p-toluenesulfonate, a-D- (8CI))

• Product Name: Glucopyranoside,methyl 4,6-O-ethylidene-, di-p-toluenesulfonate, a-D- (8CI)
• CAS No: 6972-98-1
• MF: C₂₃H₂₈O₁₀S₂
• MW: 528.592425346375
• CID: 528356
• PubChem ID: 247539
• Update Time: 2025-04-19

Glucopyranoside,methyl 4,6-O-ethylidene-, di-p-toluenesulfonate, a-D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranoside,methyl 4,6-O-ethylidene-, di-p-toluenesulfonate, a-D- (8CI)
• [6-methoxy-2-methyl-7-(4-methylphenyl)sulfonyloxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] 4-methylbenzenesulfonate
• 6972-98-1
• NSC62396
• DTXSID40289615
• methyl 4,6-o-ethylidene-2,3-bis-o-[(4-methylphenyl)sulfonyl]hexopyranoside
• NSC-62396

• Inchi： 1S/C23H28O10S2/c1-14-5-9-17(10-6-14)34(24,25)32-21-20-19(13-29-16(3)30-20)31-23(28-4)22(21)33-35(26,27)18-11-7-15(2)8-12-18/h5-12,16,19-23H,13H2,1-4H3
• InChI Key： QZCKYCZXJBERIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C(OC)OC2COC(C)OC12)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 528.11244
• Monoisotopic Mass: 528.11238943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 123.66